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Compound of Interest

Compound Name: Rhod-2 (sodium salt)

Cat. No.: B10769545

Get Quote

Executive Summary & Operational Context
Rhod-2 (Sodium Salt) is a high-affinity, red-fluorescent calcium indicator.[1] Unlike its

acetoxymethyl (AM) ester counterpart, the sodium salt form is membrane-impermeant.[1] This

dictates its specific operational use cases: it must be introduced into cells via invasive methods

such as microinjection, patch-clamp recording, or electroporation, or used in cell-free systems.

[1]

Safety Criticality: While Rhod-2 (Sodium Salt) is not classified as a high-toxicity biohazard,

"safety" in this context is dual-purpose:

Operator Safety: Protection against chemical irritation and physical hazards associated with

microinjection sharps.

Reagent Integrity: Protection of the fluorophore from light-induced photobleaching and

moisture-induced degradation (hydrolysis), which directly compromises experimental data.[1]

Hazard Identification & Risk Assessment
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Before donning PPE, the operator must understand the specific hazards. Rhod-2 (Sodium
Salt) is generally classified under "Caution: Substance not fully tested," requiring Standard

Laboratory Practices (SLP).[1]

Parameter Specification Operational Implication

Physical State Red to purple solid/powder
Risk of inhalation if

aerosolized.[1]

GHS Classification
Not globally classified as

dangerous.[2][3]

Treat as a potential Irritant

(Skin, Eyes, Respiratory).[1][4]

Routes of Entry
Inhalation, Accidental Injection,

Mucous Membranes.

Sharps injury is the highest

physical risk due to

microinjection workflows.

Reagent Sensitivity Light Sensitive & Hygroscopic

Must be handled in low-light

conditions; strictly

temperature-controlled.[1]

Solubility Water/Buffer soluble (pH > 6)
Spills can be cleaned with

aqueous detergents.[1]

Personal Protective Equipment (PPE) Matrix
This matrix defines the required PPE based on the specific operational phase.

Phase 1: Preparation & Reconstitution (Benchtop)[1]
Hand Protection:Nitrile Gloves (Minimum 4 mil thickness). Latex is acceptable but nitrile

offers better chemical resistance if DMSO is used as a co-solvent.

Eye Protection:ANSI Z87.1 Safety Glasses with side shields. Chemical splash goggles are

required if generating large volumes of stock solution.

Body Protection: Standard laboratory coat (buttoned/snapped).[1]

Respiratory: If handling open powder outside a fume hood, use an N95 particulate respirator

to prevent inhalation of fine dust.
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Phase 2: Application (Microinjection/Patch Clamp)[1]
Sharps Safety (Critical): The sodium salt is often loaded into micropipettes.

Gloves: Double-gloving recommended during needle loading to prevent tactile loss while

maintaining a barrier.

Eye Protection: Safety glasses are mandatory; glass capillary breakage is a common

hazard.

Light Protection: Amber safety glasses are optional but helpful if working in rooms with high-

intensity laser alignment.

Operational Workflow: From Storage to Data
This protocol integrates safety steps with experimental logic to ensure both operator safety and

data integrity.

Step 1: Retrieval & Equilibration (Crucial for Moisture
Control)[1]

Remove the Rhod-2 vial from -20°C storage.

STOP: Do not open the vial immediately.

Allow the vial to warm to room temperature (approx. 20-30 mins) in the dark.

Why? Opening a cold vial introduces condensation (moisture) from the air, which

hydrolyzes the salt and degrades the indicator.

Step 2: Reconstitution (Solubilization)[1]
Work in low-light conditions (dimmed room or amber light).

Dissolve the Rhod-2 Sodium Salt directly in nuclease-free water or a physiological buffer

(e.g., intracellular pipette solution).[1]
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Note: Unlike the AM ester, the salt does not strictly require DMSO, though DMSO can be

used for high-concentration stock solutions if preferred [1, 4].[1]

Vortex gently. Ensure no particulates remain.

Centrifugation: Briefly centrifuge (10,000 x g for 1 min) to pellet any undissolved dust that

could clog microinjection needles.

Step 3: Microinjection / Loading
Sharps Hazard: Backfill micropipettes using a non-metallic syringe needle (e.g., MicroFil) to

reduce glass-on-glass friction.[1]

Dispose of any broken glass capillaries immediately in a dedicated Sharps Container.

Step 4: Waste Disposal
Liquid Waste: Dispose of unused dye solution in the Chemical Waste stream (label as

"Aqueous solution containing trace fluorescent dye").

Solid Waste: Vials and contaminated gloves go to Hazardous Solid Waste.

Visualized Workflow (DOT Diagram)
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Caption: Operational workflow for Rhod-2 (Sodium Salt) emphasizing moisture control

(Equilibration) and physical safety (Sharps/Disposal).

Emergency Response Procedures
Incident Immediate Action

Skin Contact

Wash with soap and copious water for 15

minutes.[1] The dye is water-soluble and will

wash off.

Eye Contact
Rinse cautiously with water for several minutes.

[4][5] Remove contact lenses if present.[4][5]

Sharps Injury

Encourage bleeding of the wound, wash with

soap/water, and seek medical attention

immediately (standard biohazard protocol).[1]

Spill (Solid)
Dampen a paper towel to avoid creating dust,

wipe up, and place in hazardous waste.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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